10.1039/B816831H | New thermolytic carbamoyl groups for the protection of nucleobases† | Kuujia.com

New thermolytic carbamoyl groups for the protection of nucleobases†

Organic & Biomolecular Chemistry Pub Date: 2009-01-07 DOI: 10.1039/B816831H

Abstract

It was found that N-arylcarbamoyl and N-(phenylsulfonyl)carbamoyl (psc) groups could be effectively introduced onto the amino groups of deoxycytidine and deoxyadenosine derivatives and could be removed thermolytically. We succeeded in synthesizing DNA probes incorporating these thermo-removable protecting groups and developed a new system for molecular switching by changing the protection- and deprotection-modes using simple heating and re-carbamoylation with isocyanates. This reversible process enabled us to control the hybridization ability of the DNA probes.

Graphical abstract: New thermolytic carbamoyl groups for the protection of nucleobases

Share View Original Text

Recommended Literature

[1] An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li YuLab Chip, 2012,12, 317-324 10.1039/C1LC20845D
[2] Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe 10.1039/d3en00269a
[3] An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. WoodEnergy Environ. Sci., 2018,11, 2784-2812 10.1039/C8EE01085D
[4] Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure† Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. BarronDalton Trans., 2004, 3689-3694 10.1039/B410662H
[5] An ionic liquid-based synergistic extraction strategy for rare earths† Yingbo Li,Nada Mehio,Huizhou Liu,Sheng DaiGreen Chem., 2015,17, 2981-2993 10.1039/C5GC00360A
[6] An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions† Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng CaoJ. Mater. Chem. A, 2014,2, 7662-7665 10.1039/C4TA00313F
[7] An automatic determination of thoria in thoria-urania mixtures Analyst, 1966,91, 208-210 10.1039/AN9669100208
[8] An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer† Xiaofeng LinRSC Adv., 2016,6, 9002-9006 10.1039/C5RA25693C
[9] An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor† Hamid Heydari,Mohammad B. GholivandNew J. Chem., 2017,41, 237-244 10.1039/C6NJ02266A
[10] An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification Bidou Wang,Xifeng ChenAnalyst, 2014,139, 5695-5699 10.1039/C4AN01350F

Organic & Biomolecular Chemistry

Journal Name：Organic & Biomolecular Chemistry

research_products

2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide

CAS no.: 2098070-20-1
4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

CAS no.: 2680771-01-9
N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide

CAS no.: 1444113-98-7
Fmoc-S-3-amino-4,4-diphenyl-butyric acid

CAS no.: 332062-08-5
1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol

CAS no.: 1270529-38-8
N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

CAS no.: 941977-17-9
2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid

CAS no.: 2138166-62-6
2-Iodo-4-nitrophenylhydrazine

CAS no.: 89640-58-4
3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid

CAS no.: 1449132-38-0
2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide

CAS no.: 2034271-14-0